Cas no 801195-02-8 (Bicyclo[2.2.2]octane-1-methanamine,a,4-dimethyl-N-(1-methylpropyl)-)

• Product Name: Bicyclo[2.2.2]octane-1-methanamine,a,4-dimethyl-N-(1-methylpropyl)-
• CAS No: 801195-02-8
• MF: C₁₅H₂₉N
• MW: 223.397464513779
• CID: 712855
• Update Time: 2024-02-04

Bicyclo[2.2.2]octane-1-methanamine,a,4-dimethyl-N-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1-methanamine,a,4-dimethyl-N-(1-methylpropyl)-
• Bicyclo[2.2.2]octane-1-methylamine,N-sec-butyl-a,4-dimethyl-(8CI)
• Bicyclo[2.2.2]octane-1-methylamine, N-sec-butyl-alpha,4-dimethyl- (8CI)

• Inchi： 1S/C15H29N/c1-5-12(2)16-13(3)15-9-6-14(4,7-10-15)8-11-15/h12-13,16H,5-11H2,1-4H3
• InChI Key： PCRFFHBOPSFRND-UHFFFAOYSA-N
• SMILES： C12(C(C)NC(C)CC)CCC(C)(CC1)CC2

Computed Properties

• Exact Mass: 223.23
• Monoisotopic Mass: 223.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 12A^2